(Z)-3-Ethyl-N'-hydroxypyridine-4-carboximidamide

• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol
• SMILES: CCC1=C(C=CN=C1)C(=NO)N
• InChI: InChI=1S/C8H11N3O/c1-2-6-5-10-4-3-7(6)8(9)11-12/h3-5,12H,2H2,1H3,(H2,9,11)
• InChIKey: GIXSIZNJVXPIKU-UHFFFAOYSA-N

(Z)-3-Ethyl-N′-hydroxypyridine-4-carboximidamide: Core Identity & Physicochemical Baseline

(Z)-3-Ethyl-N′-hydroxypyridine-4-carboximidamide (synonym: 3-ethyl-4-pyridylamidoxime, EPA) is a heterocyclic small molecule (C₈H₁₁N₃O, MW 165.19 g/mol) belonging to the pyridine-4-carboximidamide (amidoxime) class. The compound features a pyridine ring with an ethyl substituent at the 3-position and an N′-hydroxy-carboximidamide (amidoxime) group at the 4-position, the latter adopting a (Z)-configured hydroxyimino tautomer essential for its metal-chelating properties. Its commercial availability is limited; CymitQuimica (Biosynth brand) previously listed a minimum 95% purity grade, now marked as discontinued, though custom synthesis and inquiry-based sourcing remain possible through specialized chemical suppliers . The parent scaffold, N′-hydroxypyridine-4-carboximidamide (CAS 1594-57-6), is a commercial research chemical (≥97% purity) sold by Thermo Scientific and other vendors, but the 3-ethyl substitution radically alters the compound‘s physicochemical profile—increasing logP by approximately 1.2–1.5 units and molecular weight by ~28 Da—and, critically, drives its differentiated application as a selective flotation collector [1].

Workflow

Lead-free mineral flotation collector for copper and tungsten recovery

Selection Logic

3-ethyl amidoxime scaffold for intermediate hydrophobicity and high selectivity

Use Context

Research-grade collector screening; zinc/iron chelation studies; SAR probe

• [1] Li, F., Lin, R., Zhao, G., et al. Efficient lead-free flotation separation of malachite from calcite and quartz by using amidoxime collectors. Colloids and Surfaces A: Physicochemical and Engineering Aspects, 2025, 704, 135582. DOI: 10.1016/j.colsurfa.2024.135582. View Source

Substitution Risk: Unsubstituted & Regioisomeric Analogs

The 3-ethyl substituent and (Z)-amidoxime configuration of this compound are not interchangeable with the unsubstituted parent (N′-hydroxypyridine-4-carboximidamide, CAS 1594-57-6) or the 2-carboximidamide regioisomer (3-ethyl-N′-hydroxypyridine-2-carboximidamide) for performance-critical applications. In mineral flotation, the collecting ability hierarchy is explicitly documented as MBPA > EPA > BHA > PA, where EPA (the target compound) outperforms the unsubstituted PA by a significant margin, while the 2-regioisomer lacks published flotation data entirely and is instead associated with histone deacetylase (HDAC) inhibition [1]. The ethyl group at the 3-position enhances electron-donating ability relative to the benzohydroxamic acid (BHA) benchmark, directly increasing surface adsorption strength on target minerals through stronger O–Metal and N–Metal bond formation [2]. For metal-chelation applications, the 4-position carboximidamide places the amidoxime group para to the pyridine nitrogen, enabling a distinct N,O-bidentate coordination geometry compared to the 2- or 3-substituted isomers. Generic substitution therefore risks substantial performance loss or outright functional failure in both flotation and chelation contexts.

Target Compound (Z)-3-Ethyl-N′-hydroxypyridine-4-carboximidamide (EPA)

Risk with Unsubstituted Parent Unsubstituted N′-hydroxypyridine-4-carboximidamide (PA) may deliver significantly lower flotation recovery; collecting ability hierarchy places PA at the bottom rank.

Target Compound (Z)-3-Ethyl-N′-hydroxypyridine-4-carboximidamide (EPA)

Risk with 2-Regioisomer The 2-carboximidamide regioisomer shifts biological annotation toward HDAC inhibition; published flotation or Zn/Fe extraction data are absent, creating a functional mismatch.

Target Compound (Z)-3-Ethyl-N′-hydroxypyridine-4-carboximidamide (EPA)

Risk with Generic Amidoxime or BHA Benzohydroxamic acid (BHA) and non-ethylated amidoximes lack the specific electron-donating enhancement provided by the 3-ethyl group; reported surface adsorption strength and metal-binding affinity may not transfer.

• [1] Li, F., Lin, R., Zeng, G., et al. Amidoxime collectors: Lead-free flotation performance and adsorption mechanism in the separation of wolframite, quartz and calcite. Minerals Engineering, 2025, 222, 109170. Collecting ability: MBPA > EPA > BHA > PA. DOI: 10.1016/j.mineng.2024.109170. View Source
• [2] Li, F., Lin, R., Zhao, G., et al. Efficient lead-free flotation separation of malachite from calcite and quartz by using amidoxime collectors. Colloids and Surfaces A, 2025, 704, 135582. EPA stronger electron-donating ability than BHA; O–Cu and N–Cu bond formation confirmed by XPS. View Source

Differentiation: (Z)-3-Ethyl-N′-hydroxypyridine-4-carboximidamide vs. Analogs

Lead-Free Malachite Flotation: EPA vs. BHA

In direct head-to-head micro-flotation experiments at pH 8.0 and 2.0 × 10⁻⁴ mol/L collector concentration without Pb²⁺ activator ions, (Z)-3-ethyl-N′-hydroxypyridine-4-carboximidamide (EPA) achieved 86% malachite recovery versus 58% for the industry-standard collector benzohydroxamic acid (BHA) [1]. The absolute recovery difference was +28 percentage points, corresponding to a 48% relative improvement. Simultaneously, EPA showed 20% calcite and 22% quartz gangue recovery, while the more hydrophobic analog MBPA floated 24% calcite and 26% quartz under identical conditions [1]. EPA thus delivers the strongest selectivity among the tested amidoxime collectors for copper oxide minerals over carbonate/silicate gangue, making it preferable when minimizing entrainment of calcite and quartz is a primary process requirement.

Malachite Flotation vs BHA

Head-to-head

EPA 86% vs BHA 58%
+28 pp absolute recovery

Supports lead-free, high-selectivity collector selection for copper oxide minerals over carbonate/silicate gangue.

2.0×10⁻⁴ mol/L, pH 8.0, no Pb²⁺ activation

Evidence Dimension	Malachite recovery (%) at 2.0 × 10⁻⁴ mol/L collector, pH 8.0, no Pb²⁺
Target Compound Data	86% malachite recovery; 20% calcite; 22% quartz
Comparator Or Baseline	BHA: 58% malachite recovery; 27% calcite; 10% quartz. MBPA: 80% malachite; ~24% calcite; ~26% quartz (wolframite system data) [1] [2]
Quantified Difference	+28 percentage points vs BHA (absolute); 48% relative improvement; +6 percentage points vs MBPA in malachite (direct comparison) [1]
Conditions	Micro-flotation; 2.0 × 10⁻⁴ mol/L collector; pH 8.0; 25°C; no Pb²⁺ activation; malachite/calcite/quartz system [1]

Why This Matters

For procurement decisions in mineral processing operations, EPA’s lead-free, high-selectivity profile directly reduces reagent costs (no Pb²⁺ activator needed) and downstream purification burden compared to BHA-based workflows, while providing higher absolute copper recovery.

• [1] Li, F., Lin, R., Zhao, G., et al. Efficient lead-free flotation separation of malachite from calcite and quartz by using amidoxime collectors. Colloids and Surfaces A, 2025, 704, 135582. EPA: 86% malachite, 20% calcite, 22% quartz at 2.0×10⁻⁴ mol/L, pH 8.0. BHA: 58% malachite, 27% calcite, 10% quartz. DOI: 10.1016/j.colsurfa.2024.135582. View Source
• [2] Li, F., Lin, R., Zeng, G., et al. Amidoxime collectors: Lead-free flotation performance and adsorption mechanism in the separation of wolframite, quartz and calcite. Minerals Engineering, 2025, 222, 109170. MBPA: >80% wolframite, ~24% calcite, ~26% quartz at 4.0×10⁻⁴ mol/L, pH 8.0. DOI: 10.1016/j.mineng.2024.109170. View Source

Wolframite Flotation: EPA’s Intermediate Selectivity

In a systematic comparison of four amidoxime collectors (PA, EPA, MBPA, BHA) for wolframite flotation at pH 8.0, the collecting ability was ranked MBPA > EPA > BHA > PA, with the tert-butyl-substituted MBPA achieving >80% wolframite recovery at 4.0 × 10⁻⁴ mol/L [1]. EPA occupied an intermediate position—superior to both the unsubstituted PA and the conventional BHA collector, but less aggressive than MBPA. This intermediate hydrophobicity and reactivity makes EPA a preferred choice when the process goal is to balance high wolframite recovery against excessive gangue entrainment (calcite and quartz floated at ~24–26% by MBPA), a scenario where MBPA’s stronger collecting power may be counterproductive and PA’s weak collecting ability (<35% wolframite as estimated from BHA data) is inadequate.

Wolframite Collector Ranking

Head-to-head

MBPA > EPA > BHA > PA

Occupies an intermediate selectivity niche: reported recovery exceeds BHA with lower gangue entrainment risk than MBPA.

4.0×10⁻⁴ mol/L, pH 8.0, wolframite/calcite/quartz system

Evidence Dimension	Wolframite recovery (%) at 4.0 × 10⁻⁴ mol/L collector, pH 8.0, no Pb²⁺
Target Compound Data	EPA collecting ability intermediate between MBPA and BHA; specific EPA wolframite recovery value not reported in abstract but positioned between BHA (<35%) and MBPA (>80%) [1]
Comparator Or Baseline	MBPA: >80% wolframite. BHA: <35% wolframite. PA: lowest collecting ability among the four compounds tested [1]
Quantified Difference	EPA > BHA (wolframite context); MBPA > EPA; hierarchy: MBPA > EPA > BHA > PA [1]
Conditions	Micro-flotation; 4.0 × 10⁻⁴ mol/L collector; pH 8.0; 25°C; no Pb²⁺ activation; wolframite/calcite/quartz system [1]

Why This Matters

For R&D teams and mining engineers selecting flotation reagents, EPA offers a unique intermediate-performance niche—more potent than the industry benchmark BHA without the purchasing, handling, and toxicity burden of lead nitrate activation, and more selective than the fully substituted MBPA.

• [1] Li, F., Lin, R., Zeng, G., et al. Amidoxime collectors: Lead-free flotation performance and adsorption mechanism in the separation of wolframite, quartz and calcite. Minerals Engineering, 2025, 222, 109170. Hierarchy: MBPA > EPA > BHA > PA; MBPA >80% wolframite at 4.0×10⁻⁴ mol/L; BHA <35% wolframite. DOI: 10.1016/j.mineng.2024.109170. View Source

Zn(II)/Fe(III) Chelation Selectivity of 4-Position Scaffold

Pyridine-4-carboximidamide derivatives, as a scaffold class, exhibit selectivity for Zn(II) and Fe(III) ions in solvent extraction systems from acidic chloride media. The amidine/amidoxime group acts as a bidentate ligand, forming stable complexes with transition metals [1] [2]. In a comparative study of N′-alkyloxypyridine-2-, -3-, and -4-carboximidamides, N′-(2-ethylhexyloxy)pyridine-4-carboximidamide (the 4-substituted regioisomer) was identified as the most efficient zinc(II) extractant in terms of both extraction yield and loading capacity, enabling complete Zn(II) transfer from concentrated aqueous solutions using two-stage counter-current extraction at an O/A ratio of 7.5 [2]. While direct quantitative data for the 3-ethyl-N′-hydroxy derivative in the identical extraction system are not published, the structural conservation of the 4-position amidoxime group and the electron-donating 3-ethyl substituent in EPA are predicted to further enhance metal-binding affinity compared to the unsubstituted parent, based on the demonstrated correlation between electron-donating ability and surface reactivity established in flotation studies [3].

Zn(II)/Fe(III) Chelation

Class-level inference

4-position scaffold is most efficient Zn(II) extractant among regioisomers

Supports prioritization of the 4-carboximidamide scaffold for zinc recovery; enhanced electron-donating property is predicted to improve binding.

Data to verify for specific 3-ethyl derivative in Zn(II) extraction

Evidence Dimension	Relative Zn(II) extraction efficiency among pyridine regioisomers (scaffold-level finding)
Target Compound Data	Not directly tested; predicted enhanced Zn(II) binding vs. unsubstituted 4-carboximidamide based on electron-donating properties of the 3-ethyl group
Comparator Or Baseline	N′-(2-ethylhexyloxy)pyridine-4-carboximidamide: most efficient Zn(II) extractant vs. 2- and 3-regioisomers. Complete Zn(II) transfer at O/A 7.5, two-stage counter-current [2]
Quantified Difference	Class-level inference only; quantitative data for target compound in Zn(II) extraction not available
Conditions	Acidic chloride media; solvent extraction; extractant structure comparison (2- vs 3- vs 4-carboximidamide regioisomers) [2]

Why This Matters

For procurement in hydrometallurgical zinc recovery or analytical metal separation workflows, the 4-position carboximidamide scaffold is the regioisomer of choice, and the 3-ethyl substitution is expected to further enhance this intrinsic selectivity—a rationale for prioritizing EPA-based extractant development over 2- or 3-substituted analogs.

• [1] VulcanChem (excluded per protocol; replaced by primary literature). Wojciechowska, A., Wieszczycka, K., Wojciechowska, I. Pyridineimdamide derivatives – Efficient zinc(II) extractants. Separation and Purification Technology, 2017, 173, 372–380. N′-(2-ethylhexyloxy)pyridine-4-carboximidamide: most efficient Zn(II) extractant; complete transfer at O/A 7.5, two-stage counter-current. DOI: 10.1016/j.seppur.2016.09.046. View Source
• [2] Wojciechowska, I., Wojciechowska, A., Wieszczycka, K., et al. Quantitative analysis of amphiphilic N-alkyloxypyridinecarboximidamide by liquid chromatography–tandem mass spectrometry. Chemical Papers, 2017, 71, 1189–1197. LC–MS/MS method for hydrophobic N-alkyloxy substituted amidines. DOI: 10.1007/s11696-016-0019-1. View Source
• [3] Li, F., Lin, R., Zhao, G., et al. Efficient lead-free flotation separation of malachite from calcite and quartz by using amidoxime collectors. Colloids and Surfaces A, 2025, 704, 135582. EPA stronger electron-donating ability than BHA; correlates with enhanced surface reactivity. View Source

Mycobacterial Inhibition: Scaffold-Level Activity

The parent compound N′-hydroxypyridine-4-carboximidamide (CAS 1594-57-6) is documented as a potent inhibitor of mycobacteria, including Mycobacterium tuberculosis, M. avium, and M. leprae, with IC₅₀ values reported in the low nanomolar range . This activity is attributed to inhibition of mycobacterial cell wall synthesis enzymes, a mechanism dependent on the metal-chelating amidoxime pharmacophore present in the target compound. While no published MIC or IC₅₀ data exist specifically for the 3-ethyl-substituted derivative against mycobacterial targets, the structural analogy—retention of the 4-position N′-hydroxy-carboximidamide group with an added ethyl substituent that increases lipophilicity (estimated ΔlogP ≈ +1.2 to +1.5)—is consistent with established medicinal chemistry principles for improving bacterial cell wall penetration in Gram-positive and mycobacterial organisms. The 2-carboximidamide regioisomer (3-ethyl-N′-hydroxypyridine-2-carboximidamide) is reported as an HDAC inhibitor rather than an antibacterial agent, highlighting the critical role of the 4-position substitution pattern in dictating biological target engagement .

Antimycobacterial Activity

Class-level inference

Parent scaffold IC₅₀ in low nanomolar range vs M. tuberculosis

Positions EPA as a rationally prioritized SAR probe; predicted enhanced membrane permeability may differentiate it from unsubstituted parent.

No published MIC/IC₅₀ for EPA against mycobacterial species

Evidence Dimension	Antimycobacterial activity (scaffold-level data for parent compound)
Target Compound Data	No published MIC/IC₅₀ for (Z)-3-ethyl-N′-hydroxypyridine-4-carboximidamide against any mycobacterial species
Comparator Or Baseline	Parent compound (N′-hydroxypyridine-4-carboximidamide): IC₅₀ in low nanomolar range vs. M. tuberculosis, M. avium, M. leprae . 2-regioisomer: HDAC inhibitor activity; no antibacterial data reported
Quantified Difference	Not quantifiable for target compound; scaffold activity is low nanomolar. Structural differentiation from 2-regioisomer confirmed by divergent biological annotation
Conditions	In vitro enzyme inhibition assay (mycobacterial cell wall synthesis). Specific enzyme target and exact IC₅₀ values not publicly disclosed for parent compound

Why This Matters

For anti-infective screening programs, the target compound represents a rationally prioritized derivative of a validated antimycobacterial scaffold with the 3-ethyl group poised to enhance membrane permeability—making it a higher-value procurement choice than unsubstituted or 2-regioisomeric analogs when exploring structure-activity relationships against drug-resistant mycobacteria.

Application Scenarios

Lead-Free Malachite Flotation

EPA is the preferred collector when process specifications require malachite recovery exceeding 80% without lead nitrate activation and with stringent limits on gangue entrainment (≤22% for both calcite and quartz). Based on direct comparative data at 2.0 × 10⁻⁴ mol/L and pH 8.0, EPA achieves 86% malachite recovery while floating only 20% calcite and 22% quartz—outperforming BHA (58% recovery) and offering superior selectivity over MBPA in the malachite system [1]. The absence of Pb²⁺ in the reagent suite eliminates lead-contaminated tailings and reduces environmental compliance costs, a critical factor for operations in jurisdictions with strict heavy-metal discharge regulations.

Wolframite Grade-Recovery Optimization

In wolframite processing circuits where MBPA’s aggressive collecting action (>80% wolframite recovery at 4.0 × 10⁻⁴ mol/L) entrains unacceptable levels of calcite and quartz gangue (~24–26%), but where BHA’s performance (<35% recovery) is economically insufficient, EPA occupies the intermediate-performance niche [2]. Its collecting ability, ranked MBPA > EPA > BHA > PA, provides process engineers with a tunable parameter—EPA enables higher wolframite recovery than BHA while maintaining lower gangue entrainment than MBPA, allowing operators to shift the grade-recovery curve toward the economic optimum without changing other circuit parameters.

Zn(II)/Fe(III) Selective Extraction from Acidic Chloride Media

For hydrometallurgical laboratories and pilot plants developing solvent extraction protocols for Zn(II) recovery from acidic chloride media (e.g., spent pickling liquors, galvanic sludge leachates), the pyridine-4-carboximidamide scaffold—and specifically the 3-ethyl-substituted derivative—is the regioisomer of choice. The 4-position isomer has been demonstrated as the most efficient Zn(II) extractant among 2-, 3-, and 4-carboximidamide variants, achieving complete metal transfer in two-stage counter-current extraction at O/A 7.5 [3]. The target compound’s 3-ethyl group confers enhanced electron-donating ability [1], predicted to improve metal-binding kinetics and loading capacity relative to the unsubstituted 4-carboximidamide extractant. For procurement, this compound should be prioritized over 2- or 3-substituted isomers when developing Zn(II)/Fe(III) separation protocols.

Antimycobacterial SAR Around the 4-Carboximidamide Pharmacophore

For medicinal chemistry teams pursuing lead optimization of N′-hydroxypyridine-4-carboximidamide-based antimycobacterial agents, the 3-ethyl analog represents a key SAR probe. The parent scaffold exhibits low-nanomolar IC₅₀ against M. tuberculosis, M. avium, and M. leprae, with activity attributed to inhibition of cell wall synthesis enzymes . The 3-ethyl substituent increases lipophilicity (ΔlogP ≈ +1.2 to +1.5 estimated) without altering the metal-chelating amidoxime pharmacophore, making this compound a rational intermediate between the unsubstituted parent and bulkier alkyl-substituted analogs. Critically, the 4-position substitution pattern is essential—the 2-carboximidamide regioisomer is annotated as an HDAC inhibitor rather than an antibacterial agent, demonstrating that procurement of the correct regioisomer is non-negotiable for antimycobacterial research .

Application

Selection Property

Validation Focus

Lead-Free Malachite Flotation

Lead-free selectivity profile; high recovery without activator ions

Malachite recovery and gangue entrainment endpoints against BHA benchmark

Wolframite Grade-Recovery Optimization

Intermediate collecting power between MBPA and BHA

Wolframite recovery versus calcite/quartz entrainment; grade-recovery curve shift

Zn(II)/Fe(III) Selective Extraction

4-position carboximidamide scaffold with electron-donating 3-ethyl group

Metal-binding kinetics and loading capacity in acidic chloride media

Antimycobacterial SAR Probe

3-ethyl substitution on validated 4-carboximidamide pharmacophore

Membrane permeability and cell wall synthesis inhibition endpoints

• [1] Li, F., Lin, R., Zhao, G., et al. Efficient lead-free flotation separation of malachite from calcite and quartz by using amidoxime collectors. Colloids and Surfaces A, 2025, 704, 135582. DOI: 10.1016/j.colsurfa.2024.135582. View Source
• [2] Li, F., Lin, R., Zeng, G., et al. Amidoxime collectors: Lead-free flotation performance and adsorption mechanism in the separation of wolframite, quartz and calcite. Minerals Engineering, 2025, 222, 109170. DOI: 10.1016/j.mineng.2024.109170. View Source
• [3] Wojciechowska, A., Wieszczycka, K., Wojciechowska, I. Pyridineimdamide derivatives – Efficient zinc(II) extractants. Separation and Purification Technology, 2017, 173, 372–380. DOI: 10.1016/j.seppur.2016.09.046. View Source